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Compound of Interest |

Compound Name: 10-(Phosphonooxy)-1-decanole
Cat. No.: B15547382
Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for 10-(Phosphonooxy)-1-decanole was
publicly available at the time of this writing. The following disposal procedures are based on the
general guidelines for organophosphate esters and related alcohols. It is imperative to consult
with your institution's Environmental Health and Safety (EHS) department for specific protocols
and to comply with all local, state, and federal regulations.

Proper disposal of laboratory waste is a critical aspect of ensuring a safe and environmentally
responsible research environment. For a compound like 10-(Phosphonooxy)-1-decanole,
which combines the chemical characteristics of an organophosphate ester and a long-chain
alcohol, adherence to established protocols for hazardous waste management is paramount.

Immediate Safety and Handling Precautions

Before beginning any disposal process, ensure you are wearing the appropriate Personal
Protective Equipment (PPE), including:

o Safety Goggles: To protect from potential splashes.

e Chemical-Resistant Gloves: Nitrile or other suitable gloves should be worn.
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e Lab Coat: To protect skin and clothing.

Work in a well-ventilated area, preferably within a fume hood, to minimize inhalation exposure.
Step-by-Step Disposal Protocol

» Waste Identification and Segregation:

o Clearly label a dedicated waste container as "Hazardous Waste: 10-(Phosphonooxy)-1-
decanole”.

o Do not mix this waste with other chemical waste streams, especially strong acids, bases,
or oxidizing agents, to prevent unforeseen chemical reactions.[1]

o Agueous waste should be collected separately from organic solvent waste.[2]
o Container Management:

o Use a container that is in good condition, free from leaks or cracks, and compatible with
the chemical.[1]

o Keep the waste container securely closed except when adding waste.[1]

o Store the container in a designated, well-ventilated, and secure hazardous waste
accumulation area.

e Disposal of Empty Containers:

o Empty containers that held 10-(Phosphonooxy)-1-decanole should be triple-rinsed with a
suitable solvent.

o The rinsate from this process must be collected and treated as hazardous waste.[1]

o After triple-rinsing, the container can typically be disposed of as regular trash, but it is
advisable to deface the label first.[3]

¢ Arranging for Professional Disposal:
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o Contact your institution's EHS department or a licensed hazardous waste disposal
company to arrange for pickup and proper disposal.[4]

o Provide them with a clear and accurate description of the waste.

Under no circumstances should 10-(Phosphonooxy)-1-decanole or its solutions be poured
down the drain or disposed of in regular trash.[1] Organophosphate esters can be toxic to
aguatic life and may persist in the environment.

Aquatic Toxicity of Related Organophosphate Esters

To provide context on the potential environmental impact of organophosphate esters, the
following table summarizes the aquatic toxicity for several common compounds. This data
highlights the importance of preventing the release of such chemicals into the environment.

Organophosphate . Daphnia EC50
Fish LC50 (mglL) Algae EC50 (mg/L)
Ester (OPE) (mgiL)
Triphenyl phosphate
phenyl phosp 0.7 0.5 1.0
(TPhP)
Tris(2-chloroethyl)
90 51 330
phosphate (TCEP)
Tris(1,3-dichloro-2-
propyl) phosphate 5.1 39 4.2
(TDCPP)
Tri-n-butyl phosphate
YIPnosp 8.8 4.2 3.65

(TnBP)

LC50: The concentration of a chemical which kills 50% of a test population. EC50: The
concentration of a chemical which causes a defined effect in 50% of a test population. Data

sourced from a review on organophosphate esters.[5]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of 10-
(Phosphonooxy)-1-decanole.
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Caption: Disposal workflow for 10-(Phosphonooxy)-1-decanole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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